Cas no 29956-99-8 (Di-tert-octyl Disulfide (>90%))
29956-99-8 structure
Product Name:Di-tert-octyl Disulfide (>90%)
CAS No:29956-99-8
MF:C16H34S2
MW:290.571162700653
MDL:MFCD00048262
CID:282090
PubChem ID:87567466
Update Time:2025-08-05
Di-tert-octyl Disulfide (>90%) Chemical and Physical Properties
Names and Identifiers
-
- Disulfide,bis(1,1,3,3-tetramethylbutyl)
- Di-tert-octyl-Disulfide
- Di-tert-octyl Disulfide
- 2,2,4-trimethyl-4-(2,4,4-trimethylpentan-2-yldisulfanyl)pentane
- Bis(1,1,3,3-tetramethylbutyl) Disulfide
- EINECS 249-974-0
- tert-Octyl Disulfide
- Di-tert-octyl Disulfide (>90%)
- MFCD00048262
- D0858
- 29956-99-8
- D89729
- J-017709
- SCHEMBL987315
- FT-0638892
- Bis(1,1,3,3-tetramethylbutyl) disulphide
- ZIMCZOLRXKPXLN-UHFFFAOYSA-N
- 2, 2, 4-trimethyl-4-(2, 4, 4-trimethylpentan-2-yldisulfanyl)pentane
- DTXSID50184061
- Disulfide, bis(1,1,3,3-tetramethylbutyl)
- 2,2,4-Trimethyl-4-[(1,1,3,3-tetramethylbutyl)disulfanyl]pentane #
- NS00028815
- AKOS025295083
- 1,2-Bis(2,4,4-trimethylpentan-2-yl)disulfane
- 2,2,4-trimethyl-4-[(2,4,4-trimethylpentan-2-yl)disulfanyl]pentane
- DB-047675
-
- MDL： MFCD00048262
- Inchi： 1S/C16H34S2/c1-13(2,3)11-15(7,8)17-18-16(9,10)12-14(4,5)6/h11-12H2,1-10H3
- InChI Key： ZIMCZOLRXKPXLN-UHFFFAOYSA-N
- SMILES： S(C(C)(C)CC(C)(C)C)SC(C)(C)CC(C)(C)C
Computed Properties
- Exact Mass: 290.21000
- Monoisotopic Mass: 290.21019343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.3
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.905±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 336.6±11.0 ºC (760 Torr),
- Flash Point: 68.9±20.8 ºC,
- Refractive Index: 1.4998 (589.3 nm 20 ºC)
- Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
- PSA: 50.60000
- LogP: 6.79740
- Solubility: Not determined
Di-tert-octyl Disulfide (>90%) Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
Di-tert-octyl Disulfide (>90%) Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Di-tert-octyl Disulfide (>90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154908-25ML |
Di-tert-octyl Disulfide (>90%) |
29956-99-8 | >75.0%(GC) | 25ml |
¥439.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | GS531-5ml |
Di-tert-octyl Disulfide (>90%) |
29956-99-8 | 75.0%(GC) | 5ml |
￥208.0 | 2022-05-30 | |
| TRC | D482155-250mg |
Di-tert-octyl Disulfide (>90%) |
29956-99-8 | 250mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D482155-500mg |
Di-tert-octyl Disulfide (>90%) |
29956-99-8 | 500mg |
$ 75.00 | 2023-09-07 | ||
| TRC | D482155-2.5g |
Di-tert-octyl Disulfide (>90%) |
29956-99-8 | 2.5g |
$ 92.00 | 2023-09-07 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0858-25ML |
Di-tert-octyl Disulfide |
29956-99-8 | >75.0%(GC) | 25ml |
¥420.00 | 2024-04-16 | |
| abcr | AB142707-25 ml |
Di-tert-octyl disulfide, 75%; . |
29956-99-8 | 75% | 25 ml |
€68.20 | 2024-04-17 | |
| abcr | AB142707-25ml |
Di-tert-octyl disulfide, 75%; . |
29956-99-8 | 75% | 25ml |
€65.60 | 2025-02-19 | |
| Cooke Chemical | T8487030-25l |
Di-tert-octyl Disulfide |
29956-99-8 | >75.0%(GC) | 25l |
RMB 364.00 | 2025-02-21 | |
| A2B Chem LLC | AB73179-250mg |
DI-TERT-OCTYL DISULFIDE |
29956-99-8 | 250mg |
$177.00 | 2024-04-20 |
Di-tert-octyl Disulfide (>90%) Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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